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Compound of Interest

Compound Name: UGH2

Cat. No.: B176706 Get Quote

Audience: Researchers, scientists, and drug development professionals. Abstract: This

document provides a comprehensive overview of the chemical and physical properties of 1,4-

Bis(triphenylsilyl)benzene, commonly known as UGH-2. UGH-2 is an organosilicon compound

primarily utilized in the field of organic electronics as a host material for phosphorescent

organic light-emitting diodes (PhOLEDs). This guide details its chemical structure, key

quantitative data, and its functional role in device architectures.

Chemical Structure and Identity
UGH-2, systematically named 1,4-Bis(triphenylsilyl)benzene, is a key material in organic

electronics.[1][2] Its chemical structure consists of a central benzene ring substituted at the 1

and 4 positions with triphenylsilyl groups.

Chemical Name: 1,4-Bis(triphenylsilyl)benzene[1][2]

Synonyms: UGH2, 1,4-Phenylenebis(triphenylsilane)[1]

Chemical Formula: C₄₂H₃₄Si₂[1][2]

CAS Numbers: 40491-34-7, 18856-08-1[1][3]

Physicochemical Properties
UGH-2 is characterized by a wide energy gap and a high triplet energy, making it an effective

host material for blue-emitting dopants in OLEDs.[1] Its deep Highest Occupied Molecular
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Orbital (HOMO) energy level also allows it to function as an electron-transport and hole-

blocking layer.[1][4]

Quantitative Data Summary
Property Value Unit Notes

Molecular Weight 594.89 g/mol [1][2]

Energy Gap 4.4 eV [1]

Triplet Energy (ET) 3.5 eV [1]

HOMO Energy Level 7.2 eV [1]

LUMO Energy Level 2.8 eV [1]

Absorption (λmax) 265 nm
In Dichloromethane

(DCM)[1]

Fluorescence (λem) 298 nm
In Dichloromethane

(DCM)[1]

Glass Transition

Temp. (Tg)
< 100 °C [4]

Melting Point (TGA) 358.61 °C At 5% weight loss[1]

Appearance White powder/crystals - [1]

Role in Organic Electronics
UGH-2's properties are leveraged in the fabrication of high-efficiency PhOLEDs. Its primary

functions within a device are multifaceted, contributing to overall performance and stability.
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Key Properties

Device Functions

UGH-2
(1,4-Bis(triphenylsilyl)benzene)

Wide Energy Gap (4.4 eV)

enables

High Triplet Energy (3.5 eV)

enables

Deep HOMO Level (7.2 eV)

enables

TADF Host Material
(for blue dopants) Electron Transport Layer (ETL) Hole Blocking Layer (HBL)

Click to download full resolution via product page

Caption: Logical relationship between the properties and functions of UGH-2.

Experimental Protocols & Device Integration
While specific experimental protocols vary between research applications, a general

methodology for fabricating an OLED device incorporating UGH-2 can be outlined. The

following workflow is based on a device structure reported in the literature.[1]

Device Fabrication Workflow
Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned via ultrasonication in deionized water, acetone, and isopropanol. The substrates are

then treated with UV-ozone to improve the work function.

Hole Injection Layer (HIL) Deposition: A thin layer of Molybdenum trioxide (MoO₃) is

thermally evaporated onto the ITO substrate.

Hole Transport Layer (HTL) Deposition: N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-

biphenyl)-4,4'-diamine (NPB) is deposited via thermal evaporation.
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Emissive Layer (EML) Deposition: UGH-2 is used as a host material, co-evaporated with a

phosphorescent dopant (e.g., FIrpic). The concentration of the dopant is precisely controlled.

Electron Transport Layer (ETL) Deposition: A material such as 2,2',2''-(1,3,5-Benzinetriyl)-

tris(1-phenyl-1-H-benzimidazole) (TPBi) or UGH-2 itself can be used as the ETL.

Electron Injection Layer (EIL) Deposition: A thin layer of Lithium Fluoride (LiF) is deposited to

facilitate electron injection.

Cathode Deposition: An Aluminum (Al) cathode is deposited via thermal evaporation to

complete the device.
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OLED Device Structure
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Caption: Example OLED device architecture incorporating UGH-2.
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Isomers and Related Compounds
An isomer of UGH-2, 1,3-Bis(triphenylsilyl)benzene (UGH-3), also finds use in organic

electronics.[4] While sharing the same chemical formula and molecular weight, the substitution

pattern (meta- vs. para-) results in different physical properties, such as a lower triplet energy

(3.1 eV) and a lower glass transition temperature (46 °C).[4] This highlights the importance of

isomeric purity for consistent device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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